BTTES

• CAS: 2101505-88-6
• Molecular Formula: C20H34N10O3S
• Molecular Weight: 494.6 g/mol
• InChI: InChI=1S/C20H34N10O3S/c1-19(2,3)29-14-17(22-25-29)11-27(12-18-15-30(26-23-18)20(4,5)6)10-16-13-28(24-21-16)8-7-9-34(31,32)33/h13-15H,7-12H2,1-6H3,(H,31,32,33)
• InChIKey: WMEZDVILBKIODK-UHFFFAOYSA-N

BTTES Product Overview

BTTES (CAS 2101505-88-6) is a tris(triazolylmethyl)amine-based ligand designed for the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction [1]. Its molecular structure features three tert-butyl-triazole moieties and a terminal sulfonic acid group, conferring high water solubility and robust Cu(I) stabilization . Originally developed to overcome the cytotoxicity and poor aqueous compatibility of first-generation CuAAC ligands like TBTA, BTTES enables rapid, biocompatible bioconjugation in live cells and whole organisms, including zebrafish embryos [1].

1

CuAAC ligand with reported low copper requirement

2

High water solubility for aqueous bioconjugation

3

Reported to support live-cell and whole-organism labeling

• [1] Soriano Del Amo D, Wang W, Jiang H, Besanceney C, Yan AC, Levy M, Liu Y, Marlow FL, Wu P. Biocompatible copper(I) catalysts for in vivo imaging of glycans. J Am Chem Soc. 2010;132(47):16893-16899. doi:10.1021/ja106553e. PMID: 21062072; PMCID: PMC3021957. View Source

Why BTTES Cannot Be Substituted

CuAAC ligands are not functionally interchangeable due to profound differences in reaction kinetics, copper loading requirements, and biocompatibility. First-generation ligands like TBTA are water-insoluble and require high copper concentrations that induce significant cytotoxicity, precluding their use in live-cell or in vivo applications [1]. Second-generation water-soluble ligands such as THPTA and BTTAA improve aqueous compatibility but exhibit moderate to high copper loading needs and variable biocompatibility . BTTES represents a distinct advancement, combining high water solubility, low copper loading requirements, and superior biocompatibility—enabling applications that fail with both older and contemporary alternatives [1]. Substituting BTTES with a generic ligand risks reaction failure, elevated cytotoxicity, and irreproducible bioconjugation outcomes.

TBTA substitution: May introduce high copper demand and cytotoxicity, compromising live-cell and in vivo experiments.

THPTA substitution: May require higher copper loading and exhibit variable biocompatibility, risking irreproducible conjugation.

BTTAA substitution: Different copper efficiency and biocompatibility profile may not transfer to sensitive models.

• [1] Soriano Del Amo D, Wang W, Jiang H, Besanceney C, Yan AC, Levy M, Liu Y, Marlow FL, Wu P. Biocompatible copper(I) catalysts for in vivo imaging of glycans. J Am Chem Soc. 2010;132(47):16893-16899. doi:10.1021/ja106553e. PMID: 21062072; PMCID: PMC3021957. View Source

BTTES Quantitative Evidence

Cycloaddition Kinetics vs TBTA

In a head-to-head comparison under identical CuAAC reaction conditions, the BTTES-Cu(I) catalyst complex (ligand:copper ratio 6:1) achieved >50% cycloaddition product yield within 20 minutes [1]. In stark contrast, the TBTA-Cu(I)-catalyzed reaction plateaued at <20% yield over the same time period, demonstrating the superior kinetic acceleration provided by BTTES [1].

Reaction Kinetics

Head-to-head

≥2.5-fold

Supports faster reaction kinetics context vs TBTA

At 20 min; BTTES-Cu (6:1) vs TBTA-Cu

Evidence Dimension	Cycloaddition product yield at 20 minutes
Target Compound Data	>50% yield
Comparator Or Baseline	TBTA (tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine): <20% yield
Quantified Difference	≥2.5-fold higher yield at 20 min
Conditions	CuAAC reaction; BTTES-Cu(I) 6:1 complex; TBTA-Cu(I) with equivalent copper; 20 min incubation; as described in J. Am. Chem. Soc. 2010

Why This Matters

Faster kinetics enable shorter reaction times, reduced copper exposure, and higher bioconjugation efficiency in sensitive biological samples.

• [1] Soriano Del Amo D, Wang W, Jiang H, Besanceney C, Yan AC, Levy M, Liu Y, Marlow FL, Wu P. Biocompatible copper(I) catalysts for in vivo imaging of glycans. J Am Chem Soc. 2010;132(47):16893-16899. doi:10.1021/ja106553e. PMID: 21062072; PMCID: PMC3021957. View Source

Cytotoxicity Suppression vs Unliganded Copper

Cytotoxicity evaluation using 7-AAD staining and flow cytometry revealed that treatment of Jurkat cells with unliganded in situ generated Cu(I) caused significant, dose-dependent cell death [1]. In contrast, the BTTES-Cu(I) complex (6:1 ligand:copper ratio) completely suppressed cell death, reducing apoptosis to background levels indistinguishable from untreated control cells [1]. Similar protective effects were observed in Pro-5 Chinese Hamster Ovary cells [1].

Cytotoxicity Profile

Head-to-head

Cell death suppressed to background levels

Reported complete suppression of Cu-induced apoptosis

Jurkat cells; BTTES-Cu vs unliganded Cu(I)

Evidence Dimension	Cell death (apoptosis) in Jurkat cells after CuAAC treatment
Target Compound Data	Cell death suppressed to background (untreated control) level
Comparator Or Baseline	Unliganded Cu(I) (CuSO₄ + sodium ascorbate): Significant, dose-dependent cell death observed
Quantified Difference	Complete suppression of Cu-induced apoptosis
Conditions	Jurkat human T lymphocyte cells; 7-AAD staining and flow cytometry; BTTES-CuSO₄ 6:1 complex; 2.5 mM sodium ascorbate; 5 min reaction

Why This Matters

Enables reliable live-cell and in vivo labeling without confounding cytotoxic artifacts, a critical requirement for physiological and pharmacological studies.

• [1] Soriano Del Amo D, Wang W, Jiang H, Besanceney C, Yan AC, Levy M, Liu Y, Marlow FL, Wu P. Biocompatible copper(I) catalysts for in vivo imaging of glycans. J Am Chem Soc. 2010;132(47):16893-16899. doi:10.1021/ja106553e. PMID: 21062072; PMCID: PMC3021957. View Source

Copper Loading and Water Solubility

Comparative ligand evaluation across five CuAAC accelerating ligands reveals that BTTES requires only 'Low' copper concentration for efficient reaction, whereas TBTA demands 'High' and THPTA requires 'Moderate' copper loading . Furthermore, BTTES exhibits 'High' water solubility, in contrast to TBTA's 'Low' water solubility and BTTAA's 'Moderate' water solubility . This combination of low copper demand and high aqueous compatibility distinguishes BTTES from both first-generation (TBTA) and contemporary (THPTA, BTTAA) alternatives.

Ligand Properties

Data to verify

Cu requirement: Low
Water solubility: High

Context-dependent; requires experimental verification

Categorical assessment from vendor comparison

Evidence Dimension	Copper concentration requirement and water solubility
Target Compound Data	Copper requirement: Low; Water solubility: High
Comparator Or Baseline	TBTA: Copper requirement High, Water solubility Low; THPTA: Copper requirement Moderate, Water solubility High; BTTAA: Copper requirement Very Low, Water solubility Moderate
Quantified Difference	Qualitative categorical assessment based on vendor technical comparison
Conditions	As reported in Vector Laboratories technical comparison table for CuAAC accelerating ligands

Why This Matters

Guides optimal ligand selection for applications with stringent copper sensitivity or aqueous-only solvent constraints, reducing experimental optimization time and failure rates.

Glycan Imaging in Zebrafish Embryos

BTTES-Cu(I)-catalyzed click chemistry was successfully applied to noninvasively image fucosylated glycans in living zebrafish embryos from blastula through early larval stages [1]. Embryos microinjected with alkyne-bearing GDP-fucose at the one-cell stage were labeled using the BTTES catalyst system without apparent toxicity or developmental perturbation, a feat unachievable with previous Cu(I) catalyst formulations [1]. In contrast, unliganded copper or TBTA-based systems cause significant cytotoxicity and are unsuitable for in vivo applications [1].

In Vivo Imaging

Head-to-head

Successful glycan imaging in zebrafish embryos

Reported to enable whole-organism imaging without apparent toxicity

Blastula through larval stages; BTTES-Cu vs unliganded/TBTA

Evidence Dimension	In vivo imaging capability in vertebrate embryos
Target Compound Data	Successful, non-toxic glycan imaging in zebrafish embryos
Comparator Or Baseline	Unliganded Cu(I) and TBTA-Cu(I): Cytotoxic, unsuitable for in vivo use
Quantified Difference	Qualitative: BTTES uniquely enables in vivo imaging; comparators fail due to toxicity
Conditions	Zebrafish embryos; microinjection of GDP-FucAl; BTTES-CuSO₄ 6:1 complex; 50 μM Cu; imaging up to larval stages

Why This Matters

Expands the experimental repertoire to include whole-organism studies, enabling dynamic tracking of biomolecules in developing systems without compromising viability.

• [1] Soriano Del Amo D, Wang W, Jiang H, Besanceney C, Yan AC, Levy M, Liu Y, Marlow FL, Wu P. Biocompatible copper(I) catalysts for in vivo imaging of glycans. J Am Chem Soc. 2010;132(47):16893-16899. doi:10.1021/ja106553e. PMID: 21062072; PMCID: PMC3021957. View Source

BTTES Recommended Applications

Live-Cell Glycan Labeling & Flow Cytometry

BTTES enables rapid (1-2.5 minute) labeling of cell-surface azido- or alkynyl-modified glycans with biotinylated probes for flow cytometry detection. The low cytotoxicity profile ensures that labeled cells remain viable for downstream culture or functional assays [1].

Metabolic Imaging in Zebrafish Embryos

BTTES-Cu(I) catalyst permits noninvasive imaging of fucosylated glycans in developing zebrafish from the one-cell stage through early larval stages without overt toxicity. This application is uniquely enabled by BTTES and cannot be replicated with TBTA or unliganded copper [1].

Aqueous Bioconjugation with Low Copper

The combination of high water solubility and low copper requirement makes BTTES ideal for conjugating azide- and alkyne-functionalized biomolecules (proteins, nucleic acids, nanoparticles) in purely aqueous systems where copper minimization is critical [1].

CuAAC Labeling for Cell Proliferation and Viability

Cells labeled via BTTES-Cu(I)-catalyzed click chemistry proliferate at rates indistinguishable from untreated controls, as validated by Trypan Blue exclusion and alamarBlue assays. This enables accurate assessment of cell growth dynamics following metabolic labeling [1].

Application

Selection Property

Validation Focus

Live-cell glycan labeling (flow cytometry)

Low-cytotoxicity CuAAC ligand system

Post-labeling cell viability and proliferation

In vivo glycan imaging (zebrafish embryos)

Reported in vivo compatibility with low copper

Developmental-stage imaging without apparent toxicity

Aqueous bioconjugation of biomolecules

High water solubility and low copper loading

Conjugation efficiency in copper-sensitive systems

Post-labeling cell proliferation assays

Reported maintenance of cell proliferation rates

Proliferation comparability to untreated controls

• [1] Soriano Del Amo D, Wang W, Jiang H, Besanceney C, Yan AC, Levy M, Liu Y, Marlow FL, Wu P. Biocompatible copper(I) catalysts for in vivo imaging of glycans. J Am Chem Soc. 2010;132(47):16893-16899. doi:10.1021/ja106553e. PMID: 21062072; PMCID: PMC3021957. View Source